1-(3,3-Dioxo-3lambda6-thia-9-azaspiro[5.5]undecan-9-yl)prop-2-en-1-one

• IUPAC Name: 1-(3,3-dioxo-3λ6-thia-9-azaspiro[5.5]undecan-9-yl)prop-2-en-1-one
• InChI: InChI=1S/C12H19NO3S/c1-2-11(14)13-7-3-12(4-8-13)5-9-17(15,16)10-6-12/h2H,1,3-10H2
• InChI Key: IKYXUIOMCOHSOQ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC2(CC1)CCS(=O)(=O)CC2
• Molecular Formula: C12H19NO3S
• Molecular Weight: 257.35 g/mol

Description

This compound is a derivative of 1,4,9-Triazaspiro[5.5]undecan-2-one. It’s part of a series of compounds that have been identified as potent and selective METTL3 inhibitors. METTL3 is a key player in a variety of diseases including several types of cancer, type 2 diabetes, and viral infections.

Molecular Structure Analysis

The molecular structure of this compound includes a spiro ring system, which is a feature shared by many biologically active compounds. The presence of multiple functional groups, including the dioxo group and the thia group, likely contributes to its biological activity.

Mechanism of Action

This compound acts as an inhibitor of METTL3, a protein complex involved in the methylation of RNA. By inhibiting METTL3, it can potentially affect a variety of biological processes, including gene expression regulation.

Future Directions

The future directions for research on this compound could involve further exploration of its potential as a therapeutic agent, particularly in the context of diseases where METTL3 plays a key role. Additionally, further studies could aim to optimize its potency and selectivity as a METTL3 inhibitor.